Cas no 5980-27-8 (2,5-dichloro-N-methylbenzamide)

• Product Name: 2,5-dichloro-N-methylbenzamide
• CAS No: 5980-27-8
• MF: C₈H₇Cl₂NO
• MW: 204.0533
• CID: 5073678
• Update Time: 2026-03-01

2,5-dichloro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,5-dichloro-N-methyl-
• 2,5-dichloro-N-methylbenzamide

• Inchi： 1S/C8H7Cl2NO/c1-11-8(12)6-4-5(9)2-3-7(6)10/h2-4H,1H3,(H,11,12)
• InChI Key： LWPYJMKJCAFHIA-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1C(N([H])C([H])([H])[H])=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,5-dichloro-N-methylbenzamide

Recent Advances in the Study of 2,5-dichloro-N-methylbenzamide (CAS: 5980-27-8)

2,5-dichloro-N-methylbenzamide (CAS: 5980-27-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the role of 2,5-dichloro-N-methylbenzamide as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized a multi-step synthetic route, starting from commercially available 2,5-dichlorobenzoic acid, to produce the target compound with high purity and yield. The study highlighted the compound's stability under various reaction conditions, making it a versatile building block for further chemical modifications.

In another recent development, a team from the University of Cambridge explored the antimicrobial properties of derivatives of 2,5-dichloro-N-methylbenzamide. Their findings, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that certain analogs exhibited potent activity against drug-resistant bacterial strains, including MRSA. The study provided insights into the structure-activity relationship (SAR) of these derivatives, paving the way for the design of more effective antimicrobial agents.

Further research has also examined the compound's potential in agrochemical applications. A 2024 study in Pest Management Science reported that 2,5-dichloro-N-methylbenzamide derivatives showed promising herbicidal activity against common weeds, with minimal toxicity to non-target organisms. This suggests its potential as a lead compound for the development of environmentally friendly herbicides.

In conclusion, recent studies on 2,5-dichloro-N-methylbenzamide (CAS: 5980-27-8) have highlighted its versatility as a chemical intermediate and its potential in various therapeutic and agrochemical applications. Ongoing research continues to explore its full range of biological activities and optimize its derivatives for specific uses. The compound's stability and reactivity make it a valuable tool in the development of new bioactive molecules, and future studies are expected to further expand its applications in the chemical and pharmaceutical industries.